Cas no 30626-02-9 (4-(3-chlorophenyl)but-3-en-2-one)

• Product Name: 4-(3-chlorophenyl)but-3-en-2-one
• CAS No: 30626-02-9
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• MDL: MFCD00052851
• CID: 321514
• PubChem ID: 5373975
• Update Time: 2025-04-19

4-(3-chlorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(3-chlorophenyl)-, (3E)-
• (E)-4-(3-Chlorophenyl)-3-buten-2-one
• 3-Buten-2-one, 4-(m-chlorophenyl)-, (E)- (8CI)
• 3-Buten-2-one,4-(3-chlorophenyl)-, (E)-
• 4-(3-chlorophenyl)but-3-en-2-one
• 20766-36-3
• DTXSID20876244
• 30626-02-9
• 3-Chloro-benzalacetone
• (3E)-4-(3-Chlorophenyl)-3-buten-2-one #
• EN300-1967852
• AS-5643
• MFCD00052851
• PS-11650
• 3-Buten-2-one,4-(3-chlorophenyl)-
• (E)-4-(3-Chloro-phenyl)-but-3-en-2-one
• VWEPXSRBBXPYSM-AATRIKPKSA-N
• CS-0272024
• 3-CHLOROBENZYLIDENEACETONE
• (E)-4-(3-Chlorophenyl)-but-3-en-2-one
• (E)-4-(3-chlorophenyl)but-3-en-2-one
• CHEMBL73680
• AKOS006229163
• 3-Buten-2-one, 4-(3-chlorophenyl)-
• (3E)-4-(3-chlorophenyl)but-3-en-2-one
• (BUTYRYL1,TYR(ME)2)-1-CARBAOXYTOCINTRIFLUOROACETATESALT

• MDL： MFCD00052851
• Inchi： 1S/C10H9ClO/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-7H,1H3/b6-5+
• InChI Key： VWEPXSRBBXPYSM-AATRIKPKSA-N
• SMILES： ClC1=CC=CC(/C=C/C(C)=O)=C1

Computed Properties

• Exact Mass: 180.03427
• Monoisotopic Mass: 180.034193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.157
• Boiling Point: 302.9°Cat760mmHg
• Flash Point: 149.1°C
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes